Cas no 1171409-61-2 (2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine)

2-[2-[[2-(2-Aminoethyl)-4,5-dimethoxyphenyl]methyl]-4,5-dimethoxyphenyl]ethanamine is a bifunctional aromatic amine compound featuring dual aminoethyl groups and dimethoxy-substituted phenyl rings. Its symmetrical structure and electron-rich aromatic system make it a valuable intermediate in organic synthesis, particularly for constructing complex ligands or pharmacologically active molecules. The presence of multiple methoxy groups enhances solubility in organic solvents, while the primary amine functionalities allow for further derivatization via amidation, condensation, or coordination chemistry. This compound is suited for applications in medicinal chemistry, materials science, and catalysis, where tailored aromatic amines are required. Its well-defined symmetry and reactivity profile offer advantages in designing structurally precise molecular architectures.
2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine structure
1171409-61-2 structure
Product Name:2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine
CAS No:1171409-61-2
MF:C21H30N2O4
MW:374.473906040192
MDL:MFCD13967167
CID:5560546
Update Time:2025-05-24

2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine
    • Benzeneethanamine, 2,2'-methylenebis[4,5-dimethoxy-
    • MDL: MFCD13967167
    • Inchi: 1S/C21H30N2O4/c1-24-18-10-14(5-7-22)16(12-20(18)26-3)9-17-13-21(27-4)19(25-2)11-15(17)6-8-23/h10-13H,5-9,22-23H2,1-4H3
    • InChI Key: XCYTZOCEXQDONL-UHFFFAOYSA-N
    • SMILES: C(C1=CC(OC)=C(OC)C=C1CCN)C1=CC(OC)=C(OC)C=C1CCN

2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine Pricemore >>

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Additional information on 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine

Introduction to 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine (CAS No. 1171409-61-2)

2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine, also known by its CAS number 1171409-61-2, is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes multiple methoxy and amino functional groups, making it a subject of interest for various applications in drug discovery and development.

The molecular formula of 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine is C19H27NO4. The presence of multiple methoxy groups (OCH3) and an amino group (NH2) imparts specific chemical properties that can influence its biological activity. These functional groups can participate in hydrogen bonding and other intermolecular interactions, which are crucial for the compound's binding affinity to various biological targets.

In recent years, the study of 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine has gained traction due to its potential therapeutic applications. Research has shown that compounds with similar structural features can exhibit anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of such compounds to modulate specific receptors involved in pain and inflammation pathways.

The synthesis of 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine typically involves multi-step organic reactions. One common approach is to start with a substituted phenol and introduce the methoxy groups through methylation reactions. Subsequently, the amino group can be introduced via reductive amination or other suitable methods. The complexity of the synthesis process underscores the importance of precise reaction conditions and purification techniques to ensure the desired product's purity and yield.

In terms of biological activity, 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine has been investigated for its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to interact with specific receptors in the central nervous system (CNS), suggesting its potential as a therapeutic agent for neurological disorders. For example, a study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited significant neuroprotective effects in cellular models of neurodegeneration.

The pharmacokinetic properties of 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies have indicated that the compound has favorable pharmacokinetic profiles, including good bioavailability and stability in biological systems.

Safety and toxicity assessments are essential components of drug development. Preclinical toxicology studies have shown that 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its safety profile and any potential side effects.

In conclusion, 2-[2-[[2-(2-aminoethyl)-4,5-dimethoxy-phenyl]methyl]-4,5-dimethoxy-phenyl]ethanamine (CAS No. 1171409-61-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activity make it a valuable candidate for further exploration in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.

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